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Compound of Interest |

Compound Name: eeyarestatin |
CAS No.: 1310099-63-8
Cat. No.: B7909956
. J

Executive Safety Summary

Eeyarestatin | (ES1) is a potent, cell-permeable small molecule inhibitor targeting the
Endoplasmic Reticulum-Associated Degradation (ERAD) pathway.[1] While some Safety Data
Sheets (SDS) may list it as "Not Classified" due to a lack of comprehensive animal toxicity
data, this is a false negative regarding safety.

Scientific Reality: ES1 inhibits Sec61-mediated protein translocation and the p97/VCP ATPase.
Because these machineries are fundamental to eukaryotic cell viability, ES1 must be handled
as a Cytotoxic Agent. It induces the Unfolded Protein Response (UPR) and triggers apoptosis
via the NOXA pathway.

Core Directive: Treat Eeyarestatin | with the same containment level as established
chemotherapeutics (e.g., Bortezomib).

Hazard Identification & Risk Assessment

The primary risk in handling ES1 is not immediate acute toxicity (e.g., acid burn), but biological
modulation upon systemic absorption.
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Hazard Category

Classification

Mechanistic Basis (The
IlWhyIl)

Bioactivity

High Potency Cytotoxin

Blocks Sec61 translocon,
preventing nascent proteins
from entering the ER.[1][2]
This halts essential protein

synthesis and secretion.

Solvent Risk

Permeation Enhancer

ES1 is almost exclusively
soluble in DMSO. DMSO
increases skin permeability,
potentially carrying the
dissolved ES1 directly into the

bloodstream upon contact.

Physical State

Crystalline Solid

As a powder, ES1 poses an
inhalation risk. Once
solubilized, it poses a

contact/absorption risk.

Stability

Moisture Sensitive

Hydrolysis can degrade the
compound, altering its IC50
and leading to inconsistent

experimental data.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient due to the DMSO carrier solvent. The following system

is self-validating: if the outer glove is compromised, the inner glove provides a visual and

chemical barrier.
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Body Part Required PPE Technical Specification

o 4-5 mil thickness. Acts as the
Hands (Inner) Nitrile Gloves ] ) )
primary chemical barrier.

Double-gloving is mandatory.
Hands (Outer) Nitrile (Long Cuff) Change outer gloves

immediately upon any splash.

Class Il Biological Safety
) ] ) Cabinet (BSC) or Chemical
Respiratory Engineering Control ]
Fume Hood. Never weigh

powder on an open bench.

Side shields required. Face

shield recommended if
Eyes Safety Glasses )

handling volumes >10 mL of

stock solution.

Tyvek sleeves recommended if
working with high

Body Lab Coat )
concentrations (>10 mM) to

prevent wrist exposure.

Operational Handling Protocols
A. Storage & Stability[3][4]

o Powder: Store at -20°C (1 month stability) or -80°C (6 months stability). Desiccate to prevent
hydrolysis.

e Solubilized (DMSO): Aliquot immediately. Freeze/thaw cycles degrade ES1 activity.

B. Reconstitution & Solubilization (Step-by-Step)

ES1 is hydrophobic. Attempting to dissolve it directly in aqueous media (PBS/Media) will result
in precipitation ("crashing out"), leading to false-negative experimental results.

Protocol:
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e Calculate: Determine the volume of DMSO needed to achieve a 50 mM - 100 mM stock
concentration.

o Note: Max solubility in DMSO is ~63 mg/mL (~100 mM).[4]
» Weighing: Weigh powder inside a fume hood using an anti-static microbalance.
o Dissolution: Add DMSO. Vortex vigorously for 30 seconds. Inspect visually for crystal clarity.

» Aliquot: Dispense into single-use amber tubes (e.g., 10 uL or 50 uL aliquots) to avoid freeze-
thaw cycles.

o Storage: Flash freeze in liquid nitrogen and store at -80°C.

C. Experimental Application (Dilution Strategy)

To treat cells, you must dilute the DMSO stock into the culture medium.
e The "1:1000 Rule": Keep final DMSO concentration < 0.1% to avoid solvent toxicity.

o Stepwise Dilution (For In Vivo/High Dose): If high concentrations are needed, do not dump
stock directly into saline. Use a co-solvent bridge:

o 10% DMSO Stock[3]
o 40% PEG300
o 5% Tween-80

o 45% Saline This order prevents immediate precipitation.

Mechanism & Toxicity Visualization

The following diagram illustrates why ES1 is dangerous: it blocks the cellular "waste disposal
(p97) and "entry door" (Sec61), causing fatal cellular traffic jams.
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Figure 1: Mechanistic pathway of Eeyarestatin | toxicity.[3][5][6] By inhibiting Sec61 and p97,
ES1 forces a lethal accumulation of proteins, triggering the Unfolded Protein Response (UPR)
and subsequent apoptosis.

Emergency Procedures

Scenario Immediate Action Secondary Action

Do NOT scrub. Gently wash

) with soap and copious water )
Skin Contact (DMSO Soln) ] ] Inform staff of "Cytotoxic agent
for 15 mins. Scrubbing ) )
in DMSO carrier."

Seek medical attention.[7]

increases DMSO absorption.

Flush at eyewash station for Transport to ER. Bring the
Eye Exposure ) ) )
15 minutes. SDS (even if generic).

Cover with absorbent pads.
Spill (Bench) Soak pads with 10% bleach

(oxidizes the compound).

Dispose of pads as hazardous

chemical waste.

Disposal & Deactivation

Eeyarestatin | is a nitro-aromatic compound.

e Liquid Waste: Collect in "Cytotoxic/Chemotherapeutic” waste streams (often yellow
bins/bags in clinical settings, or specific satellite accumulation areas in labs). Do not pour
down the sink.
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e Solid Waste: Pipette tips and tubes contacting ES1 must be incinerated.

» Deactivation: Incineration at >1000°C is the only guaranteed method of destruction.
Chemical oxidation (Bleach) is effective for surface decontamination but not for bulk
disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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